[(3,4-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-[(3,4-dimethylphenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C13H21NO/c1-10-5-6-13(7-11(10)2)8-14-12(3)9-15-4/h5-7,12,14H,8-9H2,1-4H3
• InChI Key: MHKNWWGENAQDRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(C)COC)C

Description

(3,4-Dimethylphenyl)methylamine is a tertiary amine featuring a 3,4-dimethylphenylmethyl group attached to a 1-methoxypropan-2-ylamine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Dimethylphenyl)methylamine typically involves the reaction of 3,4-dimethylbenzyl chloride with 1-methoxypropan-2-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

While specific industrial production methods for (3,4-Dimethylphenyl)methylamine are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, and employing industrial-scale reactors and purification systems.

Chemical Reactions Analysis

Types of Reactions

(3,4-Dimethylphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or oximes.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming new carbon-nitrogen bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

Oxidation: Imines or oximes.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted amines depending on the reagents used.

Scientific Research Applications

(3,4-Dimethylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of (3,4-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations on the Aromatic Ring

3,4-Dimethylphenyl vs. 3,4-Dimethoxyphenyl

• (3,4-Dimethoxyphenyl)methylamine (CAS 579-04-4, C₁₃H₂₁NO₃, MW 239.31): The dimethoxy substituents are stronger electron donors than methyl groups, increasing the aromatic ring’s electron density. This enhances reactivity in electrophilic substitutions and may improve interactions with biological targets (e.g., receptors or enzymes) .

3,4-Methylenedioxyphenylalkylamines

Compounds like 3,4-methylenedioxyphenylisopropylamines (e.g., MDMA analogues) highlight the importance of substituent positioning. The 3,4-arrangement is critical for pharmacological activity, suggesting that the target compound’s 3,4-dimethylphenyl group may similarly influence bioactivity, albeit with reduced electron donation compared to methylenedioxy groups .

Variations in the Amine Side Chain

1-Methoxypropan-2-yl vs. Propan-2-yl (Isopropyl)

• (3,4-Dimethylphenyl)methylamine (CAS HR221659, C₁₂H₁₉N, MW 177.29):
  The isopropyl group lacks the methoxy oxygen, reducing polarity and aqueous solubility. This compound’s lower molecular weight (177.29 vs. ~235 estimated for the target) reflects the absence of the methoxy group .
• This modification could reduce volatility compared to purely alkyl amines .

N-[(3,4-Dimethoxyphenethyl) Derivatives

For example, N-(3,4-dimethoxyphenethyl)-N-methylpropan-1-amine derivatives (MW ~564.74) demonstrate how extended alkyl chains and additional substituents (e.g., sulfonyl groups) drastically increase molecular weight and complexity, impacting pharmacokinetics and target selectivity .

Physicochemical Properties

Table 1 summarizes key properties of the target compound and analogues:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Predicted Properties
Target Compound	C₁₃H₂₁NO	~209–235*	3,4-Dimethylphenyl, 1-methoxypropan-2-yl	Moderate lipophilicity, enhanced solubility vs. alkylamines
(3,4-Dimethoxyphenyl)methylamine	C₁₃H₂₁NO₃	239.31	3,4-Dimethoxyphenyl, 1-methoxypropan-2-yl	Higher polarity, boiling point ~724°C (predicted)
(3,4-Dimethylphenyl)methylamine	C₁₂H₁₉N	177.29	3,4-Dimethylphenyl, propan-2-yl	Lower solubility, higher volatility
N-[(3,4-Dimethoxyphenethyl)]propan-1-amine	C₃₂H₄₀N₂O₅S	564.74	3,4-Dimethoxyphenethyl, sulfonyl	High molecular weight, dense (1.15 g/cm³)

*Estimated based on structural similarity.

Biological Activity

(3,4-Dimethylphenyl)methylamine, commonly referred to as (2,4-dimethylphenyl)methylamine , is a compound with a complex structure that has garnered attention for its potential biological activities. This article reviews its biological activity, synthesizing findings from various studies to provide a comprehensive overview of its pharmacological properties.

Chemical Structure and Properties

The compound is characterized by:

• A dimethyl-substituted phenyl ring.
• A methyl group connected to a methoxypropan-2-yl amine moiety.

Its molecular formula is $C_{13}H_{19}N$, with a molecular weight of approximately 219.3 g/mol. The presence of multiple functional groups suggests potential interactions with various biological targets, including receptors and enzymes.

Biological Activity Overview

Preliminary research indicates that (3,4-Dimethylphenyl)methylamine may exhibit significant biological activities. The following sections detail specific areas of interest regarding its biological impact.

1. Neurotransmitter Interaction

Studies suggest that this compound may influence neurotransmitter systems. Its structural components allow it to interact with neurotransmitter receptors, potentially modulating pathways involved in mood regulation and cognitive function.

2. Antimicrobial Properties

Research has shown that compounds similar to (3,4-Dimethylphenyl)methylamine exhibit varying degrees of antimicrobial activity. For instance, derivatives have been tested against a range of pathogens, including Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth could be attributed to its structural features which enhance binding to bacterial enzymes.

3. Cytotoxicity Studies

In vitro studies have explored the cytotoxic effects of (3,4-Dimethylphenyl)methylamine on cancer cell lines. These studies indicate that the compound may induce apoptosis in certain cancer cell types, suggesting potential as an anticancer agent.

Case Studies and Research Findings

Study	Findings
Study 1	Demonstrated significant inhibition of bacterial growth in ESKAPE pathogens with derivatives of the compound .
Study 2	Showed promising cytotoxic effects on MCF-7 breast cancer cells, indicating potential for further development in oncology.
Study 3	Investigated the interaction with neurotransmitter systems; preliminary results suggest modulation of serotonin receptors .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of (3,4-Dimethylphenyl)methylamine. Variations in substituents on the phenyl ring and modifications to the amine group can significantly impact its pharmacological profile.

Key SAR Insights:

• Dimethyl Substitution : Enhances lipophilicity and may improve membrane permeability.
• Methoxy Group : Potentially increases binding affinity to target enzymes or receptors.